6-(bromomethyl)-2-(4-fluorophenyl)-3-hydroxy-4H-chromen-4-one

• IUPAC Name: 6-(bromomethyl)-2-(4-fluorophenyl)-3-hydroxychromen-4-one
• InChI: InChI=1S/C16H10BrFO3/c17-8-9-1-6-13-12(7-9)14(19)15(20)16(21-13)10-2-4-11(18)5-3-10/h1-7,20H,8H2
• InChI Key: ACKJNRSKPPPRJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C=CC(=C3)CBr)O)F
• Molecular Formula: C16H10BrFO3
• Molecular Weight: 349.15 g/mol

Description

6-(bromomethyl)-2-(4-fluorophenyl)-3-hydroxy-4H-chromen-4-one is a chemical compound that belongs to the family of flavonoids. It has been studied extensively for its potential use in scientific research applications due to its unique properties.

Scientific Research Applications

Antimicrobial and Antitumor Properties

6-(bromomethyl)-2-(4-fluorophenyl)-3-hydroxy-4H-chromen-4-one and its analogs have shown promising antimicrobial activities. For instance, bromo-2-fluorobenzaldehyde derivatives, closely related to the compound , have been synthesized and tested for their antimicrobial properties (Jagadhani, Kundalikar, & Karale, 2014). Similarly, related compounds such as S14161 and its analogs have displayed potent antiproliferative activities against various tumor cell lines, indicating potential application in cancer treatment (Yin et al., 2013).

Molecular Characterization and Selective Inhibition

The compound and its variants have been the subject of extensive molecular characterization. For instance, a study focused on a similar compound, 2-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)-6-methoxy-4H-chromen-4-one, evaluated it as a novel selective COX-2 inhibitor. This study included single X-ray crystallographic analysis and in silico studies, offering insights into molecular conformations and binding interactions responsible for selective inhibition (Rullah et al., 2015).

Synthesis and Biological Activities

The synthesis processes of compounds similar to 6-(bromomethyl)-2-(4-fluorophenyl)-3-hydroxy-4H-chromen-4-one have been explored, with a focus on their biological activities. For example, the synthesis of new hydroxy-3-pyrazolyl-4H-chromen-4-ones and their biological screening, including antimicrobial and antioxidant activities, sheds light on the potential biomedical applications of such compounds (Hatzade et al., 2008).

Antioxidant and Anticancer Agents

Further exploring the biological properties, conjugates derived from chrysin and benzothiazole, similar to the compound , have demonstrated remarkable antioxidant power and anticancer activity against various cancer cell lines. This indicates the potential use of these compounds in developing treatments for oxidative stress-related diseases and cancer (Mistry, Patel, Keum, & Kim, 2015).